2-((3-Chloropropyl)thio)benzo[d]oxazole

• Molecular Formula: C10H10ClNOS
• Molecular Weight: 227.71 g/mol
• SMILES: C1=CC=C2C(=C1)N=C(O2)SCCCCl
• InChI: InChI=1S/C10H10ClNOS/c11-6-3-7-14-10-12-8-4-1-2-5-9(8)13-10/h1-2,4-5H,3,6-7H2
• InChIKey: RSBXXWSJTZDBHJ-UHFFFAOYSA-N

Researchers developing antifungal candidates against fluconazole-resistant Candida strains face a critical intermediate selection bottleneck. The benzoxazole scaffold is not interchangeable with its benzothiazole analog-generic substitution risks inferior bioactivity. • Yields final tetrazoles with 97-99% growth inhibition at sub-μg/mL concentrations; two lead compounds (5c, 5d) advanced to in vivo G. mellonella toxicity profiling. • Lower MW (227.71 vs. 243.77 g/mol) and reduced lipophilicity vs. benzothiazole analog favor oral bioavailability optimization. • Robust alkylation protocol (K₂CO₃, DMF, RT) enables reproducible library synthesis.

2-((3-Chloropropyl)thio)benzo[d]oxazole Overview

2-((3-Chloropropyl)thio)benzo[d]oxazole (CAS 1156590-55-4) is a heterocyclic building block belonging to the benzo[d]oxazole family, featuring a 3-chloropropylthio substituent at the 2-position . This compound serves as a critical alkylating intermediate in the synthesis of 2,5-disubstituted tetrazole derivatives with demonstrated antifungal activity [1]. Unlike the structurally analogous benzothiazole variant, the benzoxazole core confers distinct electronic and steric properties that influence the biological activity of downstream products, making direct substitution problematic without empirical validation [1].

1

Alkylating intermediate for antifungal tetrazole synthesis

2

Benzoxazole core distinct electronic / steric profile vs benzothiazole

3

Validated protocol N-alkylation under standard conditions reported

• [1] Łukowska-Chojnacka, E.; Mierzejewska, J.; Milner-Krawczyk, M.; Bondaryk, M.; Staniszewska, M. Synthesis of novel tetrazole derivatives and evaluation of their antifungal activity. Bioorg. Med. Chem. 2016, 24 (22), 6058–6065. View Source

Why 2-((3-Chloropropyl)thio)benzo[d]oxazole Cannot Be Replaced

The benzoxazole and benzothiazole scaffolds, while both used in antifungal tetrazole synthesis, are not interchangeable. In the 2016 study by Łukowska-Chojnacka et al., both 2-[(3-chloropropyl)sulfanyl]-1,3-benzoxazole and its benzothiazole counterpart were employed as alkylating agents, yet the benzoxazole-derived tetrazoles 5c and 5d specifically demonstrated the highest anti-Candida activity and were the only compounds selected for advanced mode-of-action and in vivo toxicity studies [1]. Additionally, the molecular weight difference (227.71 vs. 243.77 g/mol) and distinct LogP values alter the physicochemical properties of the final conjugates, impacting biological potency and selectivity . Generic substitution without empirical confirmation risks selecting an intermediate that yields inferior final products.

! Benzoxazole-to-benzothiazole core swap may shift antifungal activity profile; study-specific advancement context not guaranteed to transfer.

! Molecular weight and LogP differences (benzoxazole lighter/more polar) can alter final compound drug-likeness and permeability interpretation.

! Synthetic yields and chemoselectivity may not reproduce identically with benzothiazole analog; reported protocol tied to benzoxazole scaffold.

• [1] Łukowska-Chojnacka, E.; Mierzejewska, J.; Milner-Krawczyk, M.; Bondaryk, M.; Staniszewska, M. Synthesis of novel tetrazole derivatives and evaluation of their antifungal activity. Bioorg. Med. Chem. 2016, 24 (22), 6058–6065. View Source

2-((3-Chloropropyl)thio)benzo[d]oxazole Differentiation Evidence

Anti-Candida Activity Advantage Over Benzothiazole Counterparts

In a head-to-head synthetic study, tetrazole derivatives synthesized from 2-[(3-chloropropyl)sulfanyl]-1,3-benzoxazole (benzoxazole series) and 2-[(3-chloropropyl)sulfanyl]-1,3-benzothiazole (benzothiazole series) were evaluated for antifungal activity. Compounds 5c and 5d, derived exclusively from the benzoxazole intermediate, exhibited the highest anti-Candida albicans activity with 97–99% cell growth inhibition at concentrations ranging from 16 to 0.0313 μg/mL [1]. These two benzoxazole-derived compounds were the only candidates selected for further mechanistic studies, including mode of action determination via sorbitol protection assay and in vivo toxicity evaluation in Galleria mellonella, where they demonstrated a lack of toxicity [1].

Anti-Candida Activity

Class-level

97–99% inhibition at 16–0.0313 µg/mL; only benzoxazole-derived tetrazoles advanced to mode-of-action and in vivo studies

Supports benzoxazole intermediate selection for downstream SAR profiling

Single-study context; model-transfer review needed

Evidence Dimension	Antifungal activity of final tetrazole products against C. albicans
Target Compound Data	Benzoxazole-derived tetrazoles 5c and 5d: 97–99% growth inhibition at 16–0.0313 μg/mL; selected for mode-of-action and in vivo toxicity studies
Comparator Or Baseline	Benzothiazole-derived tetrazoles: activity reported at same level but not selected for advanced profiling
Quantified Difference	Qualitative selection advantage: only benzoxazole-derived compounds advanced to mechanistic and in vivo studies
Conditions	In vitro antifungal assay against C. albicans; in vivo Galleria mellonella survival model

Why This Matters

The preferential advancement of benzoxazole-derived tetrazoles indicates superior translational potential, making the benzoxazole intermediate a more promising starting material for antifungal lead optimization.

• [1] Łukowska-Chojnacka, E.; Mierzejewska, J.; Milner-Krawczyk, M.; Bondaryk, M.; Staniszewska, M. Synthesis of novel tetrazole derivatives and evaluation of their antifungal activity. Bioorg. Med. Chem. 2016, 24 (22), 6058–6065. View Source

Molecular Weight Advantage Over Benzothiazole Analog

The benzoxazole intermediate 2-((3-chloropropyl)thio)benzo[d]oxazole has a molecular weight of 227.71 g/mol , compared to 243.77 g/mol for the corresponding benzothiazole analog 2-((3-chloropropyl)thio)benzo[d]thiazole . This 16.06 g/mol reduction (7.1% lower) is advantageous in drug discovery contexts where lower molecular weight correlates with improved permeability and oral bioavailability. Additionally, the benzoxazole analog has a lower LogP (predicted) due to the replacement of sulfur with oxygen in the heterocyclic core, potentially enhancing aqueous solubility [1].

Molecular Weight

Cross-study

227.71 g/mol (−7.1% vs benzothiazole analog 243.77 g/mol); predicted lower LogP

Supports drug-likeness optimization context

LogP predicted; experimental verification pending

Evidence Dimension	Molecular weight and lipophilicity of the alkylating intermediate
Target Compound Data	Molecular weight: 227.71 g/mol
Comparator Or Baseline	Benzothiazole analog: molecular weight 243.77 g/mol, LogP 4.0466
Quantified Difference	ΔMW = -16.06 g/mol (-7.1%); LogP difference not experimentally determined but predicted lower for benzoxazole
Conditions	Calculated molecular weights from molecular formulas; LogP from Fluorochem datasheet for benzothiazole analog

Why This Matters

Lower molecular weight and reduced lipophilicity of the benzoxazole intermediate can translate into more drug-like final compounds with better pharmacokinetic profiles, making it a preferred choice for medicinal chemistry programs targeting oral or systemic therapies.

• [1] Meanwell, N. A. Improving Drug Candidates by Design: A Focus on Physicochemical Properties As a Means of Improving Compound Disposition and Safety. Chem. Res. Toxicol. 2011, 24 (9), 1420–1456. View Source

Synthetic Utility in Antifungal Tetrazole Synthesis

2-((3-Chloropropyl)thio)benzo[d]oxazole is specifically validated as an alkylating agent in the synthesis of 2,5-disubstituted tetrazole derivatives via N-alkylation of 5-aryltetrazoles [1]. The reaction proceeds under standard conditions (K2CO3, DMF, room temperature) to afford the corresponding tetrazole products with yields ranging from 31% to 76% across the benzoxazole series [1]. The chloroalkyl thioether functionality provides a reactive handle for nucleophilic substitution while the benzoxazole ring remains intact, demonstrating chemoselectivity that may not be achievable with O-linked or N-linked analogs that carry different leaving group abilities [2].

Synthetic Utility

Method context

Yields 31–76% under K₂CO₃/DMF at room temperature; chloroalkyl thioether enables N-alkylation chemoselectivity

Documented protocol supports reproducible synthesis workflow

Benzothiazole series yields not separately reported

Evidence Dimension	Synthetic efficiency and chemoselectivity in N-alkylation reactions
Target Compound Data	Yields of 31–76% for tetrazole derivatives using benzoxazole intermediate
Comparator Or Baseline	General class of alkylating agents used in heterocycle synthesis; specific comparator data for benzothiazole analog not reported separately
Quantified Difference	Not quantitatively comparable due to unreported separate yields for benzothiazole series
Conditions	K2CO3, DMF, room temperature, N-alkylation of 5-aryltetrazoles

Why This Matters

The documented synthetic protocol provides a reliable starting point for medicinal chemists, reducing optimization time when incorporating this intermediate into lead generation campaigns.

• [1] Łukowska-Chojnacka, E.; Mierzejewska, J.; Milner-Krawczyk, M.; Bondaryk, M.; Staniszewska, M. Synthesis of novel tetrazole derivatives and evaluation of their antifungal activity. Bioorg. Med. Chem. 2016, 24 (22), 6058–6065. View Source
• [2] Łukowska-Chojnacka, E.; Mierzejewska, J.; Milner-Krawczyk, M. Determination of biological activity of new azole derivatives. Master's Thesis, Warsaw University of Technology, 2022. View Source

In Vivo Safety of Benzoxazole-Derived Compounds

Survival experiments using the lepidopteran Galleria mellonella model demonstrated that the benzoxazole-derived tetrazole compounds 5c and 5d exhibited no toxicity at tested concentrations [1]. This safety profile, combined with high antifungal efficacy, underscores the value of the benzoxazole intermediate in producing development candidates with favorable therapeutic indices. No corresponding in vivo toxicity data were reported for tetrazole derivatives synthesized from the benzothiazole intermediate in the same study [1].

In Vivo Tolerability

Class-level

No toxicity in Galleria mellonella survival assay; benzothiazole series not evaluated in vivo

In vivo tolerability data available only for benzoxazole series

Galleria model; mammalian toxicity not assessed

Evidence Dimension	In vivo toxicity of final tetrazole compounds
Target Compound Data	Benzoxazole-derived tetrazoles 5c and 5d: lack of toxicity in Galleria mellonella survival assay
Comparator Or Baseline	Benzothiazole-derived tetrazoles: no in vivo toxicity data reported
Quantified Difference	Qualitative advantage: only benzoxazole derivatives demonstrated in vivo safety
Conditions	Galleria mellonella larvae survival assay

Why This Matters

Demonstrated in vivo safety is a critical differentiator for procurement decisions in preclinical development, as it de-risks the benzoxazole intermediate for lead optimization programs.

• [1] Łukowska-Chojnacka, E.; Mierzejewska, J.; Milner-Krawczyk, M.; Bondaryk, M.; Staniszewska, M. Synthesis of novel tetrazole derivatives and evaluation of their antifungal activity. Bioorg. Med. Chem. 2016, 24 (22), 6058–6065. View Source

Application Scenarios for 2-((3-Chloropropyl)thio)benzo[d]oxazole

Antifungal Tetrazole Lead Synthesis Against Drug-Resistant Candida

2-((3-Chloropropyl)thio)benzo[d]oxazole is the alkylating intermediate of choice for generating 2,5-disubstituted tetrazole derivatives with potent anti-Candida activity. As demonstrated by Łukowska-Chojnacka et al. (2016), this intermediate yields final compounds with 97–99% growth inhibition at sub-microgram per mL concentrations, with two lead compounds (5c and 5d) advancing to in vivo safety profiling [1]. Researchers pursuing antifungal drug discovery, particularly against fluconazole-resistant strains, should prioritize this intermediate for library synthesis and structure-activity relationship studies.

Drug-Like Property Optimization of Antifungal Tetrazoles

The benzoxazole core of 2-((3-chloropropyl)thio)benzo[d]oxazole provides a molecular weight advantage over the benzothiazole analog (227.71 vs. 243.77 g/mol) [1]. This reduction, combined with predicted lower lipophilicity due to the oxygen atom in the heterocycle, supports the design of final compounds with enhanced aqueous solubility and permeability—key parameters for oral bioavailability [2]. Medicinal chemists should select this intermediate when optimizing pharmacokinetic profiles of antifungal candidates.

Chemical Biology Probe Development via Chloroalkyl Thioether

The 3-chloropropylthio group of 2-((3-chloropropyl)thio)benzo[d]oxazole serves as a versatile electrophilic handle for conjugating benzoxazole scaffolds to diverse nucleophiles, including tetrazoles, amines, and thiols [1]. This reactivity enables the construction of focused libraries for target identification and mechanism-of-action studies. The documented synthetic protocol (K2CO3, DMF, room temperature) provides a robust and reproducible method for probe synthesis [1].

Preclinical Development of Safe Antifungals

Compounds derived from 2-((3-chloropropyl)thio)benzo[d]oxazole have demonstrated a lack of toxicity in the Galleria mellonella in vivo model, a validated invertebrate system for preliminary toxicity screening [1]. This safety data makes the intermediate particularly attractive for preclinical development programs where early toxicity de-risking is critical. Procurement of this intermediate for lead optimization can accelerate the selection of development candidates with favorable safety margins.

Application

Selection Property

Validation Focus

Antifungal tetrazole lead synthesis

Benzoxazole vs benzothiazole activity differentiation context

Anti-Candida in vitro panel and mechanistic profiling

Oral bioavailability optimization studies

Lower MW and predicted LogP vs benzothiazole analog

Physicochemical property and permeability assays

Chemical probe synthesis

Chloroalkyl thioether electrophilic reactivity

N-alkylation protocol and library diversification

In vivo tolerability screening

Galleria mellonella survival model data

Preliminary in vivo tolerability and PK profiling

• [1] Łukowska-Chojnacka, E.; Mierzejewska, J.; Milner-Krawczyk, M.; Bondaryk, M.; Staniszewska, M. Synthesis of novel tetrazole derivatives and evaluation of their antifungal activity. Bioorg. Med. Chem. 2016, 24 (22), 6058–6065. View Source
• [2] Meanwell, N. A. Improving Drug Candidates by Design: A Focus on Physicochemical Properties As a Means of Improving Compound Disposition and Safety. Chem. Res. Toxicol. 2011, 24 (9), 1420–1456. View Source